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Compound of Interest

Compound Name:
Ethyl 6-(4-oxopiperidin-1-

yl)nicotinate

Cat. No.: B1291742 Get Quote

An In-depth Technical Guide to Ethyl 6-(4-
oxopiperidin-1-yl)nicotinate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 6-(4-oxopiperidin-1-yl)nicotinate, a heterocyclic compound identified by CAS number

1016885-83-8, is a molecule of interest within the domain of chemical synthesis and drug

discovery. This technical guide serves to consolidate the available physical and chemical

property data for this compound. However, it is critical to note that comprehensive experimental

data for this specific molecule is not widely available in public databases. Much of the currently

accessible information is limited to basic molecular identifiers. This document presents the

confirmed properties and highlights the significant gaps in the experimental data record.

Chemical Identity and Structure
Ethyl 6-(4-oxopiperidin-1-yl)nicotinate is a derivative of nicotinic acid, featuring a 4-

oxopiperidinyl substituent at the 6-position of the pyridine ring. The presence of an ethyl ester,

a pyridine ring, and a piperidinone moiety suggests its potential as a versatile intermediate in

the synthesis of more complex molecules.

Table 1: Compound Identifiers
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Identifier Value Source

CAS Number 1016885-83-8 [1][2]

Molecular Formula C₁₃H₁₆N₂O₃ [1][2]

Molecular Weight 248.28 g/mol [1]

Product Number VCP2-026 [2]

Category Piperidine derivative [2]

Physical and Chemical Properties
A thorough search of scientific literature and chemical supplier databases reveals a significant

lack of experimentally determined physical and chemical properties for Ethyl 6-(4-
oxopiperidin-1-yl)nicotinate. Safety Data Sheets (SDS) for this compound consistently report

"no data available" for the majority of these parameters.

Table 2: Physical and Chemical Properties
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Property Value Source

Physical State No data available [3]

Color No data available [3]

Odor No data available [3]

Melting Point/Freezing Point No data available [3]

Boiling Point or Initial Boiling

Point and Boiling Range
No data available [3]

Flammability No data available [3]

Lower and Upper Explosion

Limit/Flammability Limit
No data available [3]

Flash Point No data available [3]

Auto-ignition Temperature No data available [3]

Decomposition Temperature No data available [3]

pH No data available [3]

Kinematic Viscosity No data available [3]

Solubility No data available [3]

Partition Coefficient n-

octanol/water (Log Value)
No data available [3]

Vapor Pressure No data available [3]

Density and/or Relative

Density
No data available [3]

Relative Vapor Density No data available [3]

Particle Characteristics No data available [3]

For the purpose of comparison, predicted data for a positional isomer, ethyl 2-(4-oxopiperidin-1-

yl)nicotinate (CAS No. 1016524-78-9), are presented below. It is crucial to emphasize that
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these values are not for the target compound and should be used with caution as indicative

estimates only.

Table 3: Predicted Properties of Ethyl 2-(4-oxopiperidin-1-yl)nicotinate (CAS 1016524-78-9)

Property Predicted Value Source

Density 1.206 ± 0.06 g/cm³ [4]

Boiling Point 412.9 ± 45.0 °C [4]

Flash Point 203.5 ± 28.7 °C [4]

Refractive Index 1.551 [4]

Polar Surface Area (PSA) 59.5 Å² [4]

XLogP3 0.73 [4]

Experimental Protocols
Due to the absence of published research detailing the synthesis or experimental evaluation of

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate, no established and validated experimental protocols

can be provided at this time.

A potential synthetic route could logically involve the nucleophilic aromatic substitution of a

suitable ethyl 6-halonicotinate with 4-piperidinone. The general workflow for such a synthesis is

depicted below. This diagram represents a hypothetical pathway and has not been

experimentally verified for this specific compound.
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Hypothetical Synthesis Workflow

Starting Materials

Reaction Step

Work-up & Purification

Final Product

Ethyl 6-halonicotinate

Nucleophilic Aromatic Substitution
(e.g., Buchwald-Hartwig amination or similar)

Solvent, Base, Catalyst

4-Piperidinone

Aqueous Work-up

Chromatography

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate

Click to download full resolution via product page

Caption: Hypothetical synthetic route for Ethyl 6-(4-oxopiperidin-1-yl)nicotinate.

Signaling Pathways and Biological Activity
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There is currently no information in the public domain regarding the biological activity of Ethyl
6-(4-oxopiperidin-1-yl)nicotinate or its interaction with any signaling pathways. Its structural

similarity to other nicotinic acid derivatives could suggest potential activity as a vasodilator or in

other biological processes, but this remains purely speculative without experimental evidence.

Conclusion and Future Outlook
Ethyl 6-(4-oxopiperidin-1-yl)nicotinate is a chemical entity for which there is a significant

dearth of publicly available experimental data. This guide has compiled the known identifiers for

this compound. The lack of information on its physical, chemical, and biological properties

underscores the need for foundational research to characterize this molecule. Future studies

should aim to synthesize and purify this compound, followed by a comprehensive analysis of its

properties, including but not limited to melting and boiling points, solubility in various solvents,

and full spectral characterization (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). Such data

would be invaluable for its potential application in medicinal chemistry and materials science.

Researchers interested in this compound are encouraged to undertake these fundamental

characterization studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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